Cas no 562101-36-4 (Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester)

Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester structure
562101-36-4 structure
Product Name:Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester
CAS No:562101-36-4
MF:C12H17N3O3
MW:251.281682729721
CID:1597240
PubChem ID:85846742
Update Time:2025-07-23

Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester
    • DB-198711
    • Methyl(2-oxo-2-pyrazinylethyl)carbamic acid 1,1-dimethylethyl ester
    • EN300-797913
    • Tert-Butyl (1-(pyrazin-2-yl)ethanon-2-yl)(methyl)carbamate
    • tert-butyl N-methyl-N-[2-oxo-2-(pyrazin-2-yl)ethyl]carbamate
    • QACMUYSCCINTCP-UHFFFAOYSA-N
    • 562101-36-4
    • Inchi: 1S/C12H17N3O3/c1-12(2,3)18-11(17)15(4)8-10(16)9-7-13-5-6-14-9/h5-7H,8H2,1-4H3
    • InChI Key: QACMUYSCCINTCP-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CC(C1C=NC=CN=1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 251.12711
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • PSA: 72.39

Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester

Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester (CAS No. 562101-36-4): A Comprehensive Overview

Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester, identified by its CAS number 562101-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of esters and exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications. Its molecular structure incorporates a pyrazinyl ethyl side chain, which is linked to a carbamic acid methyl ester group, further stabilized by a tert-butyl (1,1-dimethylethyl) moiety. This distinctive arrangement not only contributes to its chemical stability but also opens up possibilities for its use in synthetic chemistry and drug design.

The compound's primary significance lies in its potential role as an intermediate in the synthesis of more complex molecules. The presence of the pyrazinyl ethyl group suggests that it may serve as a building block for the development of novel heterocyclic compounds, which are widely recognized for their pharmacological properties. Heterocyclic structures are particularly important in medicinal chemistry due to their ability to interact with biological targets in diverse ways, often leading to the discovery of new therapeutic agents.

In recent years, there has been a growing interest in exploring the applications of pyrazine derivatives in pharmaceuticals. Pyrazines are known for their versatility and have been incorporated into various drugs targeting different diseases. The Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester compound leverages this versatility by combining the pyrazinyl moiety with other functional groups that enhance its reactivity and utility. This combination makes it an attractive candidate for further investigation in both academic and industrial settings.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The tert-butyl ester group provides stability during synthetic processes, making it easier to handle and purify compared to other ester derivatives. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

The pharmacological potential of Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester has not yet been fully explored, but preliminary studies suggest that it may have applications in the development of drugs targeting neurological disorders. The pyrazinyl ethyl group can interact with specific receptors or enzymes in the brain, potentially leading to new treatments for conditions such as epilepsy or neurodegenerative diseases. Additionally, its structural features may make it useful in designing compounds that modulate inflammatory pathways or metabolic processes.

In vitro studies have begun to shed light on the biochemical interactions of this compound. Researchers have observed interesting binding affinities with certain enzymes and receptors, indicating that it may have a role in modulating biological pathways relevant to human health. These findings are particularly exciting because they suggest that further optimization could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The chemical properties of Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester also make it a valuable tool for researchers studying molecular recognition and drug delivery systems. Its ability to form stable complexes with other molecules allows for the design of targeted drug delivery systems where it can act as a carrier or prodrug. This capability is particularly relevant in fields such as oncology, where precise delivery of therapeutic agents is crucial for effective treatment.

The compound's stability under various conditions also makes it suitable for industrial applications. In pharmaceutical manufacturing processes, stability is a critical factor that ensures the longevity and efficacy of active pharmaceutical ingredients (APIs). The tert-butyl ester group enhances its resistance to degradation under heat and light exposure, making it an ideal candidate for large-scale production.

The future prospects of Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester are promising as more research unfolds. Ongoing studies aim to elucidate its full pharmacological profile and explore new synthetic routes that could improve its accessibility and cost-effectiveness. Collaborative efforts between academia and industry are likely to accelerate these developments, leading to innovative applications in medicine and beyond.

In conclusion, Carbamic acid, methyl(2-oxo-2-pyrazinylethyl)-, 1,1-dimethylethyl ester (CAS No. 562101-36-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug discovery and development,particularly in areas such as neurological disorders and targeted drug delivery systems. As research continues,this compound is expected to play an increasingly important role in advancing medical science and improving human health outcomes.

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